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molecular formula C12H17NO3 B120062 tert-Butyl (4-(hydroxymethyl)phenyl)carbamate CAS No. 144072-29-7

tert-Butyl (4-(hydroxymethyl)phenyl)carbamate

Cat. No. B120062
CAS RN: 144072-29-7
M. Wt: 223.27 g/mol
InChI Key: YQKDTZYYROHLMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08962674B2

Procedure details

To a solution of 4-aminobenzyl alcohol (2.00 g, 16.2 mmol) in 10 mL of dioxane was added a solution of sodium hydroxide (0.65 g, 16 mmol) in 40 mL of water at room temperature. After addition of di-tert-butyl carbonate (4.95 g, 22.7 mmol), the reaction mixture was stirred at room temperature overnight. The mixture was diluted with diethyl ether, and the solution was washed with 1N HCl, saturated NaHCO3 aqueous solution, brine, and dried over MgSO4. After filtration, the filtrate was concentrated in vacuo to obtain crude 4-(tert-butoxycarbonylamino)benzyl alcohol.
Name
4-aminobenzyl alcohol
Quantity
2 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
0.65 g
Type
reactant
Reaction Step One
Name
dioxane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
40 mL
Type
solvent
Reaction Step One
Name
di-tert-butyl carbonate
Quantity
4.95 g
Type
reactant
Reaction Step Two
Name
diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
4-(tert-butoxycarbonylamino)benzyl alcohol

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][OH:7])=[CH:4][CH:3]=1.[OH-].[Na+].[C:12](=O)([O:18]C(C)(C)C)[O:13][C:14]([CH3:17])([CH3:16])[CH3:15]>O1CCOCC1.O.C(OCC)C>[C:14]([O:13][C:12]([NH:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][OH:7])=[CH:4][CH:3]=1)=[O:18])([CH3:17])([CH3:16])[CH3:15] |f:1.2|

Inputs

Step One
Name
4-aminobenzyl alcohol
Quantity
2 g
Type
reactant
Smiles
NC1=CC=C(CO)C=C1
Name
sodium hydroxide
Quantity
0.65 g
Type
reactant
Smiles
[OH-].[Na+]
Name
dioxane
Quantity
10 mL
Type
solvent
Smiles
O1CCOCC1
Name
water
Quantity
40 mL
Type
solvent
Smiles
O
Step Two
Name
di-tert-butyl carbonate
Quantity
4.95 g
Type
reactant
Smiles
C(OC(C)(C)C)(OC(C)(C)C)=O
Step Three
Name
diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
the solution was washed with 1N HCl, saturated NaHCO3 aqueous solution, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
After filtration
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
4-(tert-butoxycarbonylamino)benzyl alcohol
Type
product
Smiles
C(C)(C)(C)OC(=O)NC1=CC=C(CO)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.